Cas no 88721-83-9 (1-Azabicyclo[3.2.1]octane-3-carbonitrile)
88721-83-9 structure
Product Name:1-Azabicyclo[3.2.1]octane-3-carbonitrile
CAS No:88721-83-9
MF:C8H12N2
MW:136.194281578064
CID:623195
PubChem ID:19374792
Update Time:2025-04-19
1-Azabicyclo[3.2.1]octane-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-Azabicyclo[3.2.1]octane-3-carbonitrile
- 88721-83-9
- DTXSID80598490
- SCHEMBL8557067
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- Inchi: 1S/C8H12N2/c9-4-8-3-7-1-2-10(5-7)6-8/h7-8H,1-3,5-6H2
- InChI Key: CQLRBTFAUYWHBK-UHFFFAOYSA-N
- SMILES: N12CC(C#N)CC(CC1)C2
Computed Properties
- Exact Mass: 136.100048391g/mol
- Monoisotopic Mass: 136.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 27Ų
1-Azabicyclo[3.2.1]octane-3-carbonitrile Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
88721-83-9 (1-Azabicyclo[3.2.1]octane-3-carbonitrile) Related Products
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